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Compound of Interest

Compound Name: 1,2-Diethoxyethane

Cat. No.: B108276

An In-depth Technical Guide to the Physical and Chemical Properties of Diethyl Cellosolve

Foreword: This document provides a comprehensive technical overview of Diethyl Cellosolve
(Ethylene Glycol Diethyl Ether), intended for researchers, scientists, and professionals in drug
development and chemical synthesis. It covers the core physical and chemical properties,
outlines standard experimental protocols for their determination, and discusses key safety and
handling considerations.

Introduction to Diethyl Cellosolve

Diethyl Cellosolve, systematically known as 1,2-diethoxyethane and also marketed as Ethyl
Glyme, is a glycol ether widely utilized as a solvent in industrial and laboratory settings. Its
molecular structure, featuring both ether linkages and terminal ethyl groups, imparts a unique
solvency profile, allowing it to dissolve a diverse range of substances including oils, resins,
waxes, and nitrocellulose.[1][2] It is a clear, colorless liquid characterized by a faint, sweetish,
ether-like odor.[1][3]

Physical Properties

The physical characteristics of Diethyl Cellosolve are summarized in the table below. These
properties are fundamental to its application as a solvent and in process chemistry, dictating its
behavior under various temperature and pressure conditions.

Table 1: Physical Properties of Diethyl Cellosolve (CAS: 629-14-1)
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Property Value Reference(s)
Molecular Formula CeH1402 [11[3]
Molecular Weight 118.17 g/mol [1][4]
Appearance Clear, colorless liquid [11[3]
Odor Faint, sweetish, ether-like [11[5]16]
Boiling Point 121 °C (at 760 mm Hg) [31[41[5]
Melting Point -74 °C [31141[5]
Density 0.842 g/mL (at 20-25 °C) [31141[5]
Vapor Pressure 9.0 - 9.4 mm Hg (at 20 °C) [31[41[5]
Vapor Density 4.07 (Air=1) [7]
Refractive Index 1.3923 (at 20 °C) [3114]
Heat of Vaporization 36.28 kJ/mol (at 119.4 °C) [1]
LogP (log Kow) 0.66 [1]

Chemical Properties and Reactivity

The chemical behavior of Diethyl Cellosolve is primarily defined by its ether linkages. While
generally stable, it exhibits reactivity under specific conditions and possesses hazards that
require careful management.

Table 2: Chemical and Safety Properties of Diethyl Cellosolve

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://store.astm.org/d0056-21a.html
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://store.astm.org/d0056-21a.html
https://spllabs.com/fuels-lubricants-tests/astm-d56-flash-point-tag-closed-cup/
https://store.astm.org/d0056-21a.html
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://store.astm.org/d0056-21a.html
https://www.mastrad.com/manualtag.htm
https://www.pentyllabs.com/product/astm-d56-flash-point-testing/
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://spllabs.com/fuels-lubricants-tests/astm-d56-flash-point-tag-closed-cup/
https://www.mastrad.com/manualtag.htm
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://spllabs.com/fuels-lubricants-tests/astm-d56-flash-point-tag-closed-cup/
https://www.mastrad.com/manualtag.htm
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://spllabs.com/fuels-lubricants-tests/astm-d56-flash-point-tag-closed-cup/
https://www.mastrad.com/manualtag.htm
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://spllabs.com/fuels-lubricants-tests/astm-d56-flash-point-tag-closed-cup/
https://www.mastrad.com/manualtag.htm
https://www.adress-chemical.com/knowledge/information/ethylene-glycol-diethyl-ether-msds.html
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://spllabs.com/fuels-lubricants-tests/astm-d56-flash-point-tag-closed-cup/
https://store.astm.org/d0056-21a.html
https://store.astm.org/d0056-21a.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value | Description Reference(s)
Water Solubility 34 g/L; Slightly soluble [3114]

Flash Point 35 °C (95 °F) [Closed Cup] [1][5][6]
Autoignition Temp. 235 °C (455 °F) [8]

Lower Explosive Limit 1.8% [8]

Upper Explosive Limit 16% [8]

) N Stable under recommended
Chemical Stability N [7]
storage conditions.

Reactivity Profile

Diethyl Cellosolve is incompatible with strong oxidizing agents and strong acids.[7][9]
Reactions with these substances can be vigorous and potentially hazardous. It is generally
non-corrosive to glass.[7]

Peroxide Formation

A critical chemical hazard associated with Diethyl Cellosolve, like many ethers, is its tendency
to form explosive peroxides upon exposure to atmospheric oxygen, a process accelerated by
light and heat.[7] Over time, especially in containers that have been opened, these peroxides
can accumulate to dangerous concentrations.[10] If the solvent is distilled, the less volatile
peroxides can concentrate in the distillation residue, creating a severe explosion risk.[11]

Key Handling Precautions:

o Store in sealed, air-impermeable, light-resistant containers, preferably the original
manufacturer's container.[11]

o Label containers with the date of receipt and the date of first opening.[11]

» Test for the presence of peroxides before distillation or evaporation, and if peroxides are
present, they must be removed.
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o Discard the chemical after the recommended storage period (typically 12 months after
opening for this class of solvent) or if visual signs of crystallization are observed.[12]
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Chemical Hazards of Diethyl Cellosolve
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Safety and Handling Protocols

Store in Airtight, Date upon Receipt Periodic Peroxide Testing Discard Before

Opaque Containers and Opening (e.g., Kl test strips) Expiration Date
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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